Cas no 1806776-01-1 (4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid)

4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromomethyl group, trifluoromethoxy, and trifluoromethyl substituents—enhance reactivity and enable selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The carboxylic acid moiety further expands its derivatization potential, facilitating coupling reactions or salt formation. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its electron-withdrawing groups, which can influence metabolic stability and binding affinity. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid structure
1806776-01-1 structure
Product Name:4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid
CAS No:1806776-01-1
MF:C9H4BrF6NO3
MW:368.027382850647
CID:4812509
Update Time:2025-10-28

4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid
    • Inchi: 1S/C9H4BrF6NO3/c10-2-3-1-4(7(18)19)17-6(20-9(14,15)16)5(3)8(11,12)13/h1H,2H2,(H,18,19)
    • InChI Key: BQWROMBFMQFMJO-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C(=O)O)N=C(C=1C(F)(F)F)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 361
  • XLogP3: 3.7
  • Topological Polar Surface Area: 59.4

4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029079602-1g
4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid
1806776-01-1 97%
1g
$1,504.90 2022-03-31

Additional information on 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid

4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid: A Comprehensive Overview

The compound 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid, identified by the CAS number 1806776-01-1, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a bromomethyl group, a trifluoromethoxy group, and a trifluoromethyl group. The presence of these groups imparts unique chemical and physical properties to the molecule, making it valuable for research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of electronics. The trifluoromethoxy and trifluoromethyl groups are known to enhance the stability and electronic properties of the molecule, making it suitable for use in high-performance polymers and organic semiconductors. Researchers have also explored its role in drug discovery, where its unique structure could potentially serve as a scaffold for novel pharmaceutical agents.

The synthesis of 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid involves a series of intricate chemical reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. These reactions require precise control over reaction conditions to ensure high yields and purity. The compound's stability under various environmental conditions has been extensively studied, with findings indicating its resistance to degradation under normal storage conditions.

In terms of applications, this compound has shown promise in the field of agrochemicals. Its ability to interact with specific biological targets makes it a potential candidate for developing new pesticides or herbicides. Additionally, its compatibility with various solvents and its ability to form stable complexes with metal ions have opened up avenues for its use in catalysis and sensing technologies.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid with unprecedented accuracy. These models have provided insights into its reactivity and selectivity in different chemical environments, paving the way for more efficient synthetic routes and novel applications.

The compound's role in materials science is particularly noteworthy. Its ability to form self-assembled monolayers on various substrates has been explored for applications in nanotechnology. Furthermore, its incorporation into polymer matrices has been shown to enhance mechanical and thermal properties, making it a valuable additive in high-performance materials.

In conclusion, 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylic acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and properties continue to attract the attention of researchers worldwide, driving ongoing investigations into its capabilities and uses.

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